Cas no 1596-09-4 (2-Cyclohexyl-4-methylphenol)

2-Cyclohexyl-4-methylphenol is a substituted phenolic compound characterized by its cyclohexyl and methyl functional groups. This structure imparts enhanced stability and solubility in organic solvents, making it useful in applications requiring phenolic intermediates. Its sterically hindered phenol moiety contributes to antioxidant properties, potentially serving as a stabilizer in polymers or lubricants. The compound's moderate polarity allows for versatility in synthetic chemistry, particularly in reactions where controlled reactivity is desired. It may also function as a building block for more complex molecules in pharmaceuticals or agrochemicals. Care should be taken during handling due to typical phenol-related hazards, including skin and respiratory irritation.

2-Cyclohexyl-4-methylphenol structure

Product Name:2-Cyclohexyl-4-methylphenol

CAS No:1596-09-4

MF:C₁₃H₁₈O

MW:190.281424045563

MDL:MFCD00035858

CID:193137

PubChem ID:74134

Update Time:2025-10-29

2-Cyclohexyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexyl-4-methylphenol
- Phenol,2-cyclohexyl-4-methyl-
- 2-Cyclohexyl-4-methyl-phenol
- 2-Cyclohexyl-p-cresol
- 2-Cyclohexyl-p-kresol
- 4-Hydroxy-1-methyl-3-cyclohexyl-benzol
- 4-methyl-2-cyclohexylphenol
- 4-Methyl-2-cyclohexyl-phenol
- AC1L2L97
- AC1Q7AA1
- EINECS 216-478-0
- p-Cresol, 2-cyclohexyl-
- SureCN2702248
- PHENOL, 2-CYCLOHEXYL-4-METHYL-
- GTLMTHAWEBRMGI-UHFFFAOYSA-N
- o-Cyclohexyl-p-cresol
- Jsp003165
- FCH837696
- 8027AA
- AX8018653
- DTXSID80166693
- SCHEMBL2702248
- A810044
- CS-14208
- AKOS006273197
- NS00025197
- CS-M0186
- W-107986
- S4P75CM364
- 1596-09-4
- MFCD00035858
- SY339984
- FT-0724775
- UNII-S4P75CM364
- BAA59609
- DTXCID1089184
- DB-019993
- MDL： MFCD00035858
- Inchi： 1S/C13H18O/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h7-9,11,14H,2-6H2,1H3
- InChI Key： GTLMTHAWEBRMGI-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C)C=C1C1CCCCC1

Computed Properties

Exact Mass: 190.13584
Monoisotopic Mass: 190.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
XLogP3: 4.5

Experimental Properties

PSA: 20.23

2-Cyclohexyl-4-methylphenol Pricemore >>

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